Cas no 4432-19-3 (3-Oxaspiro[5.6]dodecane-2,4-dione)

3-Oxaspiro[5.6]dodecane-2,4-dione structure
4432-19-3 structure
Product Name:3-Oxaspiro[5.6]dodecane-2,4-dione
CAS No:4432-19-3
MF:C11H16O3
MW:196.242943763733
CID:1516188
PubChem ID:45156304
Update Time:2025-04-21

3-Oxaspiro[5.6]dodecane-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 3-Oxaspiro[5.6]dodecane-2,4-dione
    • 3-OXA-SPIRO[5.6]DODECANE-2,4-DIONE
    • 4432-19-3
    • EN300-42939
    • SCHEMBL7338345
    • 1,1-cycloheptane-diacetic anhydride
    • CGSIJCLRVFEHNY-UHFFFAOYSA-N
    • Inchi: 1S/C11H16O3/c12-9-7-11(8-10(13)14-9)5-3-1-2-4-6-11/h1-8H2
    • InChI Key: CGSIJCLRVFEHNY-UHFFFAOYSA-N
    • SMILES: O1C(CC2(CC1=O)CCCCCC2)=O

Computed Properties

  • Exact Mass: 196.10998
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

3-Oxaspiro[5.6]dodecane-2,4-dione Pricemore >>

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1PlusChem
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